Cas no 112811-64-0 (2,4,5-trifluoro-3-methoxybenzamide)

• Product name: 2,4,5-trifluoro-3-methoxybenzamide
• CAS No: 112811-64-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1203800
• PubChem ID: 2775278

2,4,5-trifluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-3-methoxybenzamide
• ACMC-20mh19
• SBB093426
• 3-Methoxy-2,4,5-trifluorobenzamide
• Benzamide, 2,4,5-trifluoro-3-methoxy-
• AC1MCQ44
• PC7788
• 2,4,5-trifluoro-3-methoxy-benzamide
• CTK0D0946
• AKOS025117101
• VRGBBPYUJDPXBB-UHFFFAOYSA-N
• RKL10171
• MFCD03094443
• DTXSID70379492
• SCHEMBL3337229
• 112811-64-0
• 2,4,5-trifluoro-3-methoxybenzamide

• MDL： MFCD03094443
• Inchi： InChI=1S/C8H6F3NO2/c1-14-7-5(10)3(8(12)13)2-4(9)6(7)11/h2H,1H3,(H2,12,13)
• InChI Key： VRGBBPYUJDPXBB-UHFFFAOYSA-N
• SMILES： COC1=C(F)C(C(N)=O)=CC(F)=C1F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 1.1

2,4,5-trifluoro-3-methoxybenzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives